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An In-depth Review of a Novel CXCR4 Agonist for Nerve Regeneration and Beyond

Abstract

Nucc-390 dihydrochloride is a novel and selective small-molecule agonist for the C-X-C motif
chemokine receptor 4 (CXCR4).[1][2] This technical guide provides a comprehensive overview
of Nucc-390 dihydrochloride, including its chemical properties, mechanism of action, and key
experimental data. Detailed protocols for relevant in vitro and in vivo assays are provided to
facilitate further research and development. This document is intended for researchers,
scientists, and drug development professionals interested in the therapeutic potential of
CXCR4 agonism, particularly in the context of neuroregeneration.

Chemical Properties and Formulation

Nucc-390 dihydrochloride is a synthetic, small-molecule compound that acts as a potent and
selective agonist of the CXCR4 receptor.[1][2]
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Property

Value

Formal Name

1-piperidinyl[4,5,6,7-tetrahydro-1-propyl-5-[[2-(4-
pyridinyl)ethylJamino]-1H-indazol-3-yl]-

methanone, dihydrochloride[3]

CAS Number

2749281-71-6[3][4]

Molecular Formula

C23H33Ns0 - 2HCI[3]

Formula Weight

468.5 g/mol [3]

Purity >98%(3]
Formulation A solid[3]
Solubility Soluble in DMSOJ3]
Store at -20°C for long-term (months to years)
Storage or 0-4°C for short-term (days to weeks).
Shipped at ambient temperature.
CCCN1N=C(C(N2CCCCC2)=0)C3=C1CcCC(C3
SMILES
JNCCC4=CC=NC=CA4.CI.CI[3]
InChl Key RSYDQYPPGGIWOJ-UHFFFAQOYSA-NJ3]

Mechanism of Action

Nucc-390 dihydrochloride functions as a CXCR4 receptor agonist, initiating downstream
signaling cascades that are crucial for various cellular processes, including nerve regeneration.
Its mechanism involves binding to the CXCR4 receptor, leading to its internalization and the
activation of signaling pathways such as the MAP kinase pathway, evidenced by the
phosphorylation of ERK.[1][5]

Signaling Pathway

The binding of Nucc-390 to the CXCRA4 receptor initiates a cascade of intracellular events. A
key pathway activated is the MAP kinase/ERK pathway, which plays a critical role in cell
proliferation, differentiation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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